Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate

• CAS No.: 13083-09-5
• Molecular Formula: C30H15N4Na5O16S5
• Molecular Weight: 962.7 g/mol
• IUPAC Name: pentasodium;4-[[4-[(3,6-disulfonatonaphthalen-1-yl)diazenyl]-6-sulfonatonaphthalen-1-yl]diazenyl]-3-hydroxynaphthalene-2,7-disulfonate
• InChI: InChI=1S/C30H20N4O16S5.5Na/c35-30-28(55(48,49)50)12-16-10-18(52(39,40)41)2-5-22(16)29(30)34-32-25-7-8-26(24-13-19(53(42,43)44)3-6-23(24)25)31-33-27-14-20(54(45,46)47)11-15-9-17(51(36,37)38)1-4-21(15)27;;;;;/h1-14,35H,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50);;;;;/q;5*+1/p-5
• InChI Key: BRDKDUIVKAWUDZ-UHFFFAOYSA-I
• Canonical SMILES: C1=CC2=C(C=C(C=C2C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC3=C4C=C(C=CC4=C(C=C3)N=NC5=C6C=CC(=CC6=CC(=C5O)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

Description

Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate is a complex organic compound with a molecular formula of C30H15N4Na5O16S5 . This compound is known for its vibrant color properties and is often used as a dye in various industrial applications.

Preparation Methods

The synthesis of Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate involves multiple steps, primarily focusing on azo coupling reactions. The process typically starts with the diazotization of 3,6-disulphonato-1-naphthylamine, followed by coupling with 4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthylamine under controlled pH conditions . Industrial production methods often involve large-scale batch reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under strong acidic or basic conditions, leading to the formation of different sulfonated naphthalene derivatives.

Reduction: Reduction reactions typically involve the cleavage of azo bonds, resulting in the formation of amines.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the hydroxyl and sulfonate groups.

Common reagents used in these reactions include sodium nitrite for diazotization, and reducing agents like sodium dithionite for reduction reactions. Major products formed from these reactions include various sulfonated aromatic amines and naphthalene derivatives.

Scientific Research Applications

Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate has a wide range of scientific research applications:

Chemistry: Used as a pH indicator and in complexometric titrations due to its color-changing properties.

Biology: Employed in staining techniques for microscopy to highlight specific cellular components.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Industry: Widely used as a dye in textiles, paper, and leather industries.

Mechanism of Action

The mechanism of action of Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate primarily involves its ability to form stable complexes with metal ions and other molecules. The compound’s multiple sulfonate groups allow it to interact with various substrates, facilitating its use in different applications. The azo bonds in the compound are responsible for its vibrant color properties, which change under different pH conditions .

Comparison with Similar Compounds

Pentasodium 4-((4-((3,6-disulphonato-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-3-hydroxynaphthalene-2,7-disulphonate is unique due to its multiple sulfonate groups and complex structure. Similar compounds include:

• Tetrasodium 3-[[1-hydroxy-6-[[[[4-[(8-hydroxy-3,6-disulphonato-1-naphthyl)azo]-2-methoxy-5-methylphenyl]amino]carbonyl]amino]-3-sulphonato-2-naphthyl]azo]-p-anisate
• Pentasodium 2-((1-hydroxy-3,6-disulphonato-8-((3-((2-(sulphonatooxy)ethyl)sulphonyl)benzoyl)amino)-2-naphthyl)azo)naphthalene-1,5-disulphonate

These compounds share similar structural features but differ in their specific functional groups and applications. The unique combination of sulfonate groups and azo bonds in this compound makes it particularly valuable in various industrial and research applications.